Cas no 99662-52-9 (3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one)

• Product Name: 3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one
• CAS No: 99662-52-9
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD13969048
• CID: 4385117
• PubChem ID: 13565281
• Update Time: 2025-07-19

3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-6-one, 7,8,9,10-tetrahydro-3-(oxiranylmethoxy)-
• 99662-52-9
• ALBB-028349
• NS-04380
• 3-(oxiran-2-ylmethoxy)-6H,7H,8H,9H,10H-cyclohexa[c]chromen-6-one
• EN300-303130
• 3-(oxiran-2-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
• STL466299
• SCHEMBL10503978
• 3-[(oxiran-2-yl)methoxy]-6H,7H,8H,9H,10H-cyclohexa[c]chromen-6-one
• AKOS024264578
• 3-(oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one
• MFCD13969048
• 3-(2-oxiranylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
• 3-glycidoxy-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
• 3-Oxiranylmethoxy-7,8,9,10-tetrahydro-benzo[c]chromen-6-one
• 6H-Dibenzo[b,d]pyran-6-one, 7,8,9,10-tetrahydro-3-(2-oxiranylmethoxy)-
• 3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one

• MDL： MFCD13969048
• Inchi： 1S/C16H16O4/c17-16-14-4-2-1-3-12(14)13-6-5-10(7-15(13)20-16)18-8-11-9-19-11/h5-7,11H,1-4,8-9H2
• InChI Key： SLJDXOJQPSSCAB-UHFFFAOYSA-N
• SMILES： C12=CC(OCC3CO3)=CC=C1C1CCCCC=1C(=O)O2

Computed Properties

• Exact Mass: 272.10485899Da
• Monoisotopic Mass: 272.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one

3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one (CAS No. 99662-52-9): An Overview

3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one (CAS No. 99662-52-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Epoxybenzochromene, has garnered attention due to its unique chemical structure and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent applications in drug discovery and development.

Chemical Structure and Properties

The molecular formula of 3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one is C₁₇H₁₈O₃, with a molecular weight of approximately 270.32 g/mol. The compound features a benzochromene core with an epoxy group attached to the methoxy side chain. The presence of the epoxy group imparts unique reactivity and stability to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

The physical properties of this compound include a melting point of around 145°C and a boiling point of approximately 350°C at standard pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics facilitate its use in various experimental conditions and formulations.

Synthesis Methods

The synthesis of 3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one has been explored through several routes. One common method involves the reaction of 7,8,9,10-tetrahydrobenzochromene with epichlorohydrin in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution to form the epoxy intermediate. Subsequent deprotection and purification steps yield the final product with high purity.

An alternative synthetic route involves the use of transition metal catalysts to promote the formation of the epoxy group. For example, palladium-catalyzed reactions have been reported to efficiently produce this compound with excellent yields and regioselectivity. These methods not only enhance the efficiency of synthesis but also reduce the environmental impact by minimizing waste generation.

Biological Activities and Applications

3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one has shown promising biological activities that make it a valuable candidate for drug discovery. Recent studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Specifically, it has been shown to suppress cyclooxygenase (COX) and lipoxygenase (LOX) activities, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, this compound has also exhibited antioxidant activity. It can effectively scavenge free radicals and protect cells from oxidative damage. This dual functionality makes it a potential therapeutic agent for conditions characterized by chronic inflammation and oxidative stress, such as arthritis and neurodegenerative diseases.

Clinical Trials and Future Prospects

The potential therapeutic applications of 3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess its safety and efficacy in animal models of inflammation and oxidative stress. These studies have shown promising results, with significant reductions in inflammatory markers and improved tissue function.

Based on these findings, clinical trials are being planned to further investigate the safety and efficacy of this compound in human subjects. The primary focus will be on evaluating its anti-inflammatory effects in patients with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, researchers are exploring its potential as a neuroprotective agent in neurological disorders like Parkinson's disease and Alzheimer's disease.

Conclusion

3-(Oxiran-2-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzocchromen-6-one (CAS No. 99662-52-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various applications in drug discovery and development. Ongoing research continues to uncover new biological activities and therapeutic potentials of this compound, paving the way for future clinical applications.